Cas no 32869-04-8 (Benzamide,5-[[4-[bis(2-iodoethyl)amino]phenyl]thio]-2,4-dinitro-)

• Product name: Benzamide,5-[[4-[bis(2-iodoethyl)amino]phenyl]thio]-2,4-dinitro-
• CAS No: 32869-04-8
• MF: C₁₇H₁₆I₂N₄O₅S
• MW: 642.206686973572
• CID: 318709
• PubChem ID: 36259

Benzamide,5-[[4-[bis(2-iodoethyl)amino]phenyl]thio]-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,5-[[4-[bis(2-iodoethyl)amino]phenyl]thio]-2,4-dinitro-
• 5-[4-[bis(2-iodoethyl)amino]phenyl]sulfanyl-2,4-dinitrobenzamide
• BENZAMIDE, 5-((p-(BIS(2-IODOETHYL)AMINO)PHENYL)THIO)-2,4-DINITRO-
• 32869-04-8
• 5-((p-(Bis(2-iodoethyl)amino)phenyl)thio)-2,4-dinitrobenzamide
• DTXSID70186527

• Inchi： InChI=1S/C17H16I2N4O5S/c18-5-7-21(8-6-19)11-1-3-12(4-2-11)29-16-9-13(17(20)24)14(22(25)26)10-15(16)23(27)28/h1-4,9-10H,5-8H2,(H2,20,24)
• InChI Key： LZPAZVIVGHQWEV-UHFFFAOYSA-N
• SMILES： ICCN(CCI)C1C=CC(SC2=CC(C(N)=O)=C([N+]([O-])=O)C=C2[N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 641.89228
• Monoisotopic Mass: 641.89309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 132.61